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Compound of Interest

Compound Name: Ethyl 3-hydroxypentanoate

Cat. No.: B3053493

Essential Safety and Handling Guide for Ethyl 3-
hydroxypentanoate

Disclaimer: This guide is based on safety data for structurally similar chemicals, as a specific
Safety Data Sheet (SDS) for Ethyl 3-hydroxypentanoate (CAS 54074-85-0) was not readily
available. Researchers should always consult with their institution's Environmental Health and
Safety (EHS) department for specific guidance and conduct a thorough risk assessment before
handling any chemical.

This document provides immediate safety, handling, and disposal information for Ethyl 3-
hydroxypentanoate, tailored for research scientists and drug development professionals. The
following procedures are designed to ensure the safe use of this chemical in a laboratory
setting.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Ethyl 3-hydroxypentanoate, based on data for similar compounds.
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Protection Type Recommended Equipment  Specifications

Should comply with OSHA's

) eye and face protection
] Chemical safety goggles or ] _
Eye/Face Protection regulations in 29 CFR

face shield
1910.133 or European
Standard EN166.[1][2][3]

_ _ Wear appropriate protective
) ) Chemical-resistant gloves and )
Skin Protection gloves and clothing to prevent
lab coat )
skin exposure.[1][2]

A NIOSH/MSHA or European

Standard EN 149 approved
Respiratory Protection Not required under normal use  respirator may be necessary

for large spills or in poorly

ventilated areas.[4]

Operational and Disposal Plans
Handling and Storage

o Engineering Controls: Handle Ethyl 3-hydroxypentanoate in a well-ventilated area,
preferably within a chemical fume hood.[5] Ensure that an eyewash station and safety
shower are readily accessible.[2]

e Handling Precautions: Avoid contact with skin and eyes.[6] Do not breathe vapors or mist.
Keep away from heat, sparks, and open flames, as the material is a combustible liquid.[1][6]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2] Keep
away from strong oxidizing agents, strong acids, and strong bases.[1][2]

Spill Management

« |solate the Area: In case of a spill, immediately isolate the area. For a small spill, an
evacuation of the immediate downwind area may be necessary.[7]

e Absorb the Spill: Use an inert absorbent material such as sand, silica gel, or universal binder
to soak up the spill.[1][7]
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o Collect and Dispose: Carefully collect the absorbed material and place it into a suitable,

closed container for disposal.[1][7]

» Decontaminate: Wash the spill area with soap and water.[7]

Disposal Plan

Dispose of Ethyl 3-hydroxypentanoate and any contaminated materials through a licensed

waste management company.[1][2][5] Do not dispose of down the drain.[1][2] All disposal

activities must be in accordance with local, state, and federal regulations.[1][2]

Eirst-Aid Procedures

Exposure Route

First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical
attention.[1][2][6]

Skin Contact

Immediately wash the affected area with soap
and plenty of water while removing all
contaminated clothing. Seek medical attention if

irritation persists.[1][2][6]

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation . o ) )
artificial respiration. Seek medical attention.[1]
[2][6]
Do not induce vomiting. Wash out the mouth
Ingestion with water. Seek immediate medical assistance.

[1](216]

Safe Handling Workflow
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Safe Handling Workflow for Ethyl 3-hydroxypentanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Ethyl 3-
hydroxypentanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3053493#personal-protective-equipment-for-
handling-ethyl-3-hydroxypentanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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